Cas no 1862619-80-4 (1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol
• CAS No: 1862619-80-4
• MF: C₁₀H₁₇F₃O
• MW: 210.236593961716
• CID: 6606879
• PubChem ID: 126984855
• Update Time: 2025-10-28

1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-methylcyclohexyl)propan-2-ol
• 1862619-80-4
• EN300-1931543
• 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol

• Inchi： 1S/C10H17F3O/c1-7-2-4-8(5-3-7)6-9(14)10(11,12)13/h7-9,14H,2-6H2,1H3
• InChI Key： WYPICPDYXHDJQV-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCC(C)CC1)O)(F)F

Computed Properties

• Exact Mass: 210.12314965g/mol
• Monoisotopic Mass: 210.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol

Introduction to 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol (CAS No. 1862619-80-4)

1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol, with the CAS number 1862619-80-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound belongs to the class of trifluorinated alcohols and is characterized by its trifluoromethyl group and a 4-methylcyclohexyl substituent, which contribute to its distinct physical and chemical properties.

The molecular formula of 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol is C₁₀H₁₇F₃O, and its molecular weight is approximately 206.23 g/mol. The compound is a colorless liquid at room temperature and exhibits a high boiling point due to the presence of the trifluoromethyl group, which enhances its thermal stability. Additionally, the cyclohexyl ring provides structural rigidity and influences the compound's solubility properties.

In terms of its chemical reactivity, 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol can undergo various transformations such as esterification, etherification, and oxidation reactions. These reactions are crucial for synthesizing more complex molecules and derivatives that may have therapeutic or industrial applications. For instance, recent studies have explored the use of trifluorinated alcohols as intermediates in the synthesis of novel antiviral agents and anti-inflammatory drugs.

The physical properties of 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol are also noteworthy. It has a density of approximately 1.05 g/cm³ at 25°C and a refractive index of around 1.400. These properties make it suitable for use in formulations where precise control over physical characteristics is required. Furthermore, the compound's low vapor pressure and high boiling point make it ideal for applications where stability under elevated temperatures is essential.

In the pharmaceutical industry, 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol has shown promise as a lead compound for drug development. Research has indicated that trifluorinated alcohols can modulate various biological pathways due to their unique electronic and steric properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in inflammatory responses. This finding suggests potential applications in treating inflammatory diseases such as arthritis and asthma.

Beyond pharmaceuticals, 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol has also found applications in materials science. Its trifluoromethyl group imparts hydrophobic and oleophobic properties to materials, making it useful in the development of coatings and surface treatments that repel water and oils. This property is particularly valuable in industries such as textiles, automotive manufacturing, and electronics.

The environmental impact of 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol is another area of ongoing research. While trifluorinated compounds are generally considered stable and resistant to biodegradation, efforts are being made to assess their long-term environmental fate and potential effects on ecosystems. Preliminary studies suggest that these compounds do not bioaccumulate significantly in aquatic organisms but further research is needed to fully understand their environmental behavior.

In conclusion, 1,1,1-Trifluoro-3-(4-methylcyclohexyl)propan-2-ol (CAS No. 1862619-80-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other industries. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and limitations, this compound is likely to play an increasingly important role in various scientific and industrial fields.